3-[(2-Ethoxybenzoyl)amino]propanoic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 3-[(2-ethoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C12H15NO4/c1-2-17-10-6-4-3-5-9(10)12(16)13-8-7-11(14)15/h3-6H,2,7-8H2,1H3,(H,13,16)(H,14,15)
• InChI Key: HDEDNCHKAKBPHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCC(=O)O

Description

3-[(2-Ethoxybenzoyl)amino]propanoic acid: .

• It features an ethoxybenzoyl group attached to the β-alanine backbone.
• The compound is a white solid with a melting point range of 133-137 °C .

Preparation Methods

Synthetic Routes: The synthesis of 3-[(2-Ethoxybenzoyl)amino]propanoic acid involves the reaction of with .

Reaction Conditions: The reaction typically occurs in a during peptide synthesis.

Industrial Production: Information on large-scale industrial production methods is limited, but it is primarily synthesized in research laboratories.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including , , and .

Common Reagents and Conditions:

Major Products: The primary product is 3-[(2-Ethoxybenzoyl)amino]propanoic acid itself.

Scientific Research Applications

Peptide Synthesis: Due to its structure, the compound is used in peptide synthesis.

Biological Research: It may serve as a building block for bioactive peptides.

Medicine: Investigating its potential as a drug or prodrug is an area of interest.

Industry: Limited information exists regarding industrial applications.

Mechanism of Action

• The exact mechanism by which 3-[(2-Ethoxybenzoyl)amino]propanoic acid exerts its effects remains to be fully elucidated.
• It likely interacts with specific molecular targets or pathways relevant to its applications.

Comparison with Similar Compounds

• Unfortunately, detailed information on similar compounds is scarce.
• Further research is needed to highlight its uniqueness and compare it to related molecules.